Cas no 1346818-72-1 (5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1346818-72-1
• MF: C₅H₅IN₂O
• MW: 236.010473012924
• MDL: MFCD27944040
• CID: 5616992
• PubChem ID: 86691097
• Update Time: 2025-10-15

5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2595267
• EN300-2974602
• 1346818-72-1
• NYTCTSLNYUTBPE-UHFFFAOYSA-N
• 5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD27944040
• Inchi： 1S/C5H5IN2O/c1-8-5(6)4(3-9)2-7-8/h2-3H,1H3
• InChI Key： NYTCTSLNYUTBPE-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C=NN1C

Computed Properties

• Exact Mass: 235.94466g/mol
• Monoisotopic Mass: 235.94466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde

Introduction to 5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1346818-72-1)

5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1346818-72-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde.

The molecular formula of 5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde is C₆H₆IN₂O, and it has a molecular weight of approximately 209.03 g/mol. The compound features a pyrazole ring with a methyl group at the 1-position and an aldehyde group at the 4-position, along with an iodine substituent at the 5-position. These structural elements contribute to its unique chemical and biological properties.

Synthesis of 5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde

The synthesis of 5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-formylpyrazole with methyl iodide followed by iodination at the 5-position. Another approach involves the condensation of 3-aminoacrolein with methyl iodide and subsequent iodination. These synthetic pathways have been extensively studied and optimized to improve yield and purity.

Chemical Properties and Reactivity

5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde exhibits several notable chemical properties that make it a valuable intermediate in organic synthesis. The presence of the aldehyde group allows for a wide range of reactions, including nucleophilic addition, condensation, and reduction. The iodine substituent provides a useful handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling and Stille coupling.

The compound is also known for its stability under various reaction conditions, making it suitable for multi-step synthetic sequences. Its solubility in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF) facilitates its use in solution-phase reactions.

Biological Activity and Applications

5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde has been investigated for its biological activity in several studies. One area of particular interest is its potential as a scaffold for the development of new drugs targeting various diseases. For instance, derivatives of this compound have shown promising antitumor activity by inhibiting specific enzymes involved in cancer cell proliferation.

A recent study published in the Journal of Medicinal Chemistry reported that a series of derivatives of 5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde exhibited potent inhibition against human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT29) cells. The researchers found that these derivatives selectively targeted cancer cells while showing minimal toxicity to normal cells.

In addition to its antitumor properties, 5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde has also been explored for its potential as an antimicrobial agent. A study published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

Clinical Trials and Future Prospects

The promising results from preclinical studies have paved the way for further investigation into the therapeutic potential of 5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde. Several derivatives are currently undergoing clinical trials to evaluate their safety and efficacy in treating various diseases. For example, a phase I clinical trial is underway to assess the safety and pharmacokinetics of a derivative in patients with advanced solid tumors.

The future prospects for 5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde-based therapeutics are promising. Ongoing research aims to optimize the structure and functional groups to enhance potency, selectivity, and pharmacological properties. Additionally, efforts are being made to develop prodrugs that can improve bioavailability and reduce side effects.

Safety Considerations

In handling 5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde, it is important to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from strong oxidizing agents and direct sunlight. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling the compound to minimize exposure risks.

Conclusion

5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1346818-72-1) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure enables a wide range of synthetic transformations and biological activities. Recent studies have highlighted its antitumor and antimicrobial properties, making it an attractive scaffold for drug development. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility of this important compound.